1-({1-[(5-fluoro-2-methoxyphenyl)sulfonyl]-4-piperidinyl}carbonyl)-4-methylpiperazine

• IUPAC Name: [1-(5-fluoro-2-methoxyphenyl)sulfonylpiperidin-4-yl]-(4-methylpiperazin-1-yl)methanone
• InChI: InChI=1S/C18H26FN3O4S/c1-20-9-11-21(12-10-20)18(23)14-5-7-22(8-6-14)27(24,25)17-13-15(19)3-4-16(17)26-2/h3-4,13-14H,5-12H2,1-2H3
• InChI Key: RHSJXNXLXQNCNP-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)C2CCN(CC2)S(=O)(=O)C3=C(C=CC(=C3)F)OC
• Molecular Formula: C18H26FN3O4S
• Molecular Weight: 399.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to 1-({1-[(5-fluoro-2-methoxyphenyl)sulfonyl]-4-piperidinyl}carbonyl)-4-methylpiperazine often involves intricate steps that may include the formation of arylpiperazine or arylaminopiperidine moieties through substitution reactions. For instance, Mensonides-Harsema et al. (2000) explored the synthesis of closely related analogues, focusing on modifications to the arylpiperazine component and assessing their pharmacological profiles, indicative of the complexity and specificity required in synthesizing such molecules (Mensonides-Harsema et al., 2000).

Molecular Structure Analysis

Understanding the molecular structure is crucial for grasping the compound's potential interactions and stability. Research on similar compounds has shown that the presence of specific substituents can significantly impact the molecule's overall properties and behavior. For example, studies on arylpiperazine structures have elucidated the role of hydrogen bonds and conformational preferences, providing insights into how these structural elements might influence the behavior of 1-({1-[(5-fluoro-2-methoxyphenyl)sulfonyl]-4-piperidinyl}carbonyl)-4-methylpiperazine (Karolak-Wojciechowska et al., 2010).

Chemical Reactions and Properties

Chemical reactions involving 1-({1-[(5-fluoro-2-methoxyphenyl)sulfonyl]-4-piperidinyl}carbonyl)-4-methylpiperazine are likely influenced by its functional groups, such as the sulfonyl and carbonyl groups. The chemical behavior, including reactivity with nucleophiles or electrophiles and the potential for forming derivatives, is a key area of study. For instance, the synthesis of N-(piperidin-1-yl)-5-(4-methoxyphenyl)-1-(2-chlorophenyl)-4-[18F]fluoro-1H-pyrazole-3-carboxamide showcases the nuanced reactivity of similar compounds in nucleophilic substitution reactions (Katoch-Rouse & Horti, 2003).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For instance, if this compound is intended to be used as a drug, its mechanism of action would depend on how it interacts with biological molecules in the body.

Safety and Hazards

As with any chemical compound, handling this compound would require appropriate safety precautions. This could include wearing protective clothing and eye protection, and ensuring adequate ventilation.

Future Directions

The future research directions for this compound could include exploring its potential uses in various fields such as medicine or materials science, as well as investigating its physical and chemical properties in more detail.